Cas no 80593-70-0 (1,3-Dithiane,2-ethynyl-)

• Product name: 1,3-Dithiane,2-ethynyl-
• CAS No: 80593-70-0
• MF: C₆H₈S₂
• MW: 144.257719039917
• CID: 730478
• PubChem ID: 319240

1,3-Dithiane,2-ethynyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiane,2-ethynyl-
• 2-ethynyl-1,3-dithiane
• NSC-261550
• DTXSID90312765
• 80593-70-0
• NSC261550

• Inchi： InChI=1S/C6H8S2/c1-2-6-7-4-3-5-8-6/h1,6H,3-5H2
• InChI Key： MHEHJHDISBWMAJ-UHFFFAOYSA-N
• SMILES： C#CC1SCCCS1

Computed Properties

• Exact Mass: 144.007
• Monoisotopic Mass: 144.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.6Ų
• XLogP3: 1.9

Experimental Properties

• Density: 1.17
• Boiling Point: 220.1°C at 760 mmHg
• Flash Point: 89.8°C
• Refractive Index: 1.593
• PSA: 50.60000
• LogP: 1.81580